137868-52-1

UDP-a-D-Galactose disodium salt

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• CAS RN:
• 137868-52-1

• Formula:
• C15H22N2Na2O17P2

• InChI:
• InChI=1S/C15H24N2O17P2.2Na/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25;;/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25);;/q;2*+1/p-2/t5-,6-,8+,9-,10+,11-,12-,13-,14-;;/m1../s1

• InChIKey:
• PKJQEQVCYGYYMM-QKYKBPIOSA-L

• UDP-α-D-galactose is an endogenous nucleotide sugar that is used by glycosyltransferases to transfer α-D-galactose residues to substrates. It is an agonist of the purinergic P2Y14 receptor (EC50 = 0.67 µM), an atypical P2Y receptor involved in the activation of dendritic and glial cells. Levels of UDP-α-D-galactose in red blood cells are decreased in patients with phenylketonuria (PKU) and maple syrup urine disease, inborn errors of amino acid metabolism characterized by mutations in the gene encoding phenylalanine hydroxylase (PAH) and a deficiency in the branched-chain α-keto acid dehydrogenase enzyme complex, respectively.
  A nucleoside diphosphate sugar which can be epimerized into UDPglucose for entry into the mainstream of carbohydrate metabolism. Serves as a source of galactose in the synthesis of lipopolysaccharides, cerebrosides, and lactose.
  

UDP-a-D-Galactose disodium salt

• CAS RN:
• 137868-52-1; 2956-16-3

• Formula:
• C15H22N2Na2O17P2

• InChI:
• InChI=1S/C15H24N2O17P2.2Na/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25;;/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25);;/q;2*+1/p-2/t5-,6-,8+,9-,10+,11-,12-,13-,14-;;/m1../s1

• InChIKey:
• PKJQEQVCYGYYMM-QKYKBPIOSA-L

• UDP-a-D-Galactose disodium salt is a useful research compound. Its molecular formula is C15H22N2Na2O17P2 and its molecular weight is 610.265. The purity is usually 95%.